2'-(3-iodo-2H-indazol-6-yl)-5-methoxyspiro[1H-indole-3,1'-cyclopropane]-2-one

• Molecular Formula: C18H14IN3O2
• Molecular Weight: 431.2 g/mol
• IUPAC Name: 2'-(3-iodo-2H-indazol-6-yl)-5-methoxyspiro[1H-indole-3,1'-cyclopropane]-2-one
• InChI: InChI=1S/C18H14IN3O2/c1-24-10-3-5-14-12(7-10)18(17(23)20-14)8-13(18)9-2-4-11-15(6-9)21-22-16(11)19/h2-7,13H,8H2,1H3,(H,20,23)(H,21,22)
• InChI Key: ASLOEJIVGTXGIM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)NC(=O)C23CC3C4=CC5=NNC(=C5C=C4)I

Description

The compound “2'-(3-iodo-2H-indazol-6-yl)-5-methoxyspiro[1H-indole-3,1'-cyclopropane]-2-one” is a chemical entity referenced in various scientific and industrial contexts

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of “2'-(3-iodo-2H-indazol-6-yl)-5-methoxyspiro[1H-indole-3,1'-cyclopropane]-2-one” involves a series of chemical reactions under controlled conditions. The exact synthetic route and reaction conditions are proprietary and specific to the compound. Generally, the synthesis may involve multiple steps, including the formation of intermediate compounds, purification processes, and final product isolation.

Industrial Production Methods

Industrial production of “this compound” typically involves large-scale chemical synthesis using automated systems. These systems ensure consistent quality and yield of the compound. The process may include the use of reactors, distillation units, and purification columns to achieve the desired purity and concentration.

Chemical Reactions Analysis

Types of Reactions

“2'-(3-iodo-2H-indazol-6-yl)-5-methoxyspiro[1H-indole-3,1'-cyclopropane]-2-one” undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form oxidized derivatives.

Reduction: Reduction reactions can convert the compound into reduced forms with different properties.

Substitution: The compound can participate in substitution reactions, where one functional group is replaced by another.

Common Reagents and Conditions

The reactions involving “this compound” typically require specific reagents and conditions, such as:

Oxidizing agents: Hydrogen peroxide, potassium permanganate.

Reducing agents: Sodium borohydride, lithium aluminum hydride.

Catalysts: Palladium on carbon, platinum catalysts.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxidized derivatives, while reduction may produce reduced forms of the compound.

Scientific Research Applications

“2'-(3-iodo-2H-indazol-6-yl)-5-methoxyspiro[1H-indole-3,1'-cyclopropane]-2-one” has a wide range of scientific research applications, including:

Chemistry: Used as a reagent in various chemical reactions and synthesis processes.

Biology: Employed in biological assays and studies to understand its effects on biological systems.

Medicine: Investigated for its potential therapeutic properties and applications in drug development.

Industry: Utilized in industrial processes for the production of specialized chemicals and materials.

Mechanism of Action

The mechanism of action of “2'-(3-iodo-2H-indazol-6-yl)-5-methoxyspiro[1H-indole-3,1'-cyclopropane]-2-one” involves its interaction with specific molecular targets and pathways. The compound may bind to certain receptors or enzymes, modulating their activity and leading to various biological effects. The exact molecular targets and pathways are subject to ongoing research and may vary depending on the application.